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Compound of Interest

Compound Name: Cobalt;gold

Cat. No.: B12604022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electrochemical properties of
cobalt-gold (Co-Au) alloys, with a focus on their synthesis, characterization, and potential
applications in catalysis and sensing. The information presented herein is intended to be a
valuable resource for researchers and professionals working in materials science,
electrochemistry, and drug development.

Introduction

Cobalt-gold alloys are a class of bimetallic materials that have garnered significant interest due
to their unique and tunable electrochemical properties. The combination of cobalt, a transition
metal with notable catalytic activity, and gold, a noble metal with excellent conductivity and
stability, gives rise to synergistic effects that can be harnessed for a variety of applications.
These alloys can be prepared in various forms, including thin films, nanoparticles, and core-
shell structures, each exhibiting distinct electrochemical behaviors. This guide will delve into
the key electrochemical characteristics of Co-Au alloys, including their electrodeposition,
corrosion resistance, electrocatalytic activity, and sensing capabilities.

Electrodeposition of Cobalt-Gold Alloys

Electrodeposition is a versatile and cost-effective method for synthesizing Co-Au alloy films
with controlled composition and morphology. The properties of the resulting alloy are highly
dependent on the electroplating bath composition and operating parameters.
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Experimental Protocol for Electrodeposition

A typical experimental setup for the electrodeposition of Co-Au alloys involves a three-
electrode electrochemical cell connected to a potentiostat/galvanostat.

o Working Electrode: A conductive substrate (e.g., glassy carbon, platinum, or a pre-coated
silicon wafer).

o Counter Electrode: A platinum wire or graphite rod.

o Reference Electrode: A standard calomel electrode (SCE) or a silver/silver chloride
(Ag/AgCl) electrode.

» Electrolyte Bath: An aqueous solution containing gold and cobalt salts, along with supporting
electrolytes and additives to control the deposition process.

Table 1: Typical Bath Composition and Operating Parameters for Co-Au Alloy
Electrodeposition[1]
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Parameter Value/Range Purpose
Gold Potassium Cyanide Provides Au ions for
Gold Source N
(K[Au(CN)2]) deposition.
] Influences the gold content in
Gold Concentration 8.2-32.8¢g/L

the alloy.

Cobalt Source

Cobalt Sulfate (CoSOa)

Provides Co ions for

deposition.

Cobalt Concentration

0.1-7.0glL

Influences the cobalt content in

the alloy.

Complexing Agent

Nitrilotriacetic Acid

Helps to control the deposition

potentials of Au and Co.

Complexing Agent Conc.

3-100 g/L

Stabilizes the metal ions in the

solution.

Supporting Electrolyte

Tripotassium Citrate

Increases the conductivity of
the bath.

Supporting Electrolyte Conc. 50 - 150 g/L

Affects the deposition kinetics
pH 3.5-6.0 N

and alloy composition.

Influences the deposition rate
Temperature 27 -66 °C ]

and film morphology.

A key parameter controlling the
Current Density 0.1-11 A/dmz alloy composition and

deposition rate.

Procedure:

o Prepare the electrolyte bath by dissolving the components in deionized water.

» Adjust the pH of the solution using appropriate acids or bases.

o Assemble the three-electrode cell with the prepared electrolyte.
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e Immerse the electrodes in the solution and apply the desired current density or potential.

» After the deposition is complete, rinse the working electrode with deionized water and dry it.

Influence of Deposition Parameters

The composition of the electrodeposited Co-Au alloy can be precisely controlled by tuning the
deposition parameters. For instance, a lower current density generally results in an alloy with a
lower cobalt content, while a higher current density increases the cobalt incorporation.[1] The
pH of the bath also plays a crucial role, with variations affecting the metal ion speciation and
deposition kinetics.
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Figure 1. Experimental workflow for the electrodeposition of Co-Au alloys.

Corrosion Properties

The corrosion resistance of Co-Au alloys is a critical aspect, particularly for applications in
biomedical devices and harsh chemical environments. While gold is highly resistant to
corrosion, the inclusion of cobalt can alter this behavior.

Studies on cobalt-chromium (Co-Cr) dental alloys with small additions of gold have shown that
the presence of gold can sometimes lead to a decrease in corrosion stability. This is often
attributed to the formation of heterogeneous microstructures that are more susceptible to
corrosive attack.[2] For instance, some Co-based alloys with a small gold content have
demonstrated enhanced pitting corrosion capability, especially those with lower chromium
content.[3]

Experimental Protocol for Corrosion Testing
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Electrochemical techniques such as potentiodynamic polarization and electrochemical

impedance spectroscopy (EIS) are commonly used to evaluate the corrosion behavior of Co-Au

alloys.

Potentiodynamic Polarization:

A three-electrode setup is used with the Co-Au alloy as the working electrode, a platinum
counter electrode, and a reference electrode (e.g., Ag/AgCl).

The electrolyte is typically a simulated physiological solution (e.g., phosphate-buffered
saline, PBS) or a chloride-containing medium (e.g., 0.9% NacCl).

The potential of the working electrode is scanned from a cathodic potential to an anodic
potential at a slow scan rate (e.g., 1 mV/s).

The resulting current is measured as a function of the applied potential, yielding a
polarization curve.

The corrosion potential (Ecorr) and corrosion current density (icorr) are determined from the
Tafel extrapolation of the polarization curve.

Electrochemical Impedance Spectroscopy (EIS):

The same three-electrode setup and electrolyte are used.
The working electrode is held at its open-circuit potential (OCP).

A small amplitude AC voltage (e.g., 10 mV) is applied over a wide range of frequencies (e.g.,
100 kHz to 0.01 Hz).

The impedance of the system is measured as a function of frequency.

The data is often represented as Nyquist and Bode plots and can be fitted to an equivalent
electrical circuit to model the corrosion process.

Table 2: Corrosion Parameters of Co-based Alloys with Au Addition in Simulated Physiological

Solution
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Corrosion Corrosion
Alloy Potential Current
. Electrolyte o Reference
Composition (Ecorr) vs. Density (icorr)
Ag/AgCl (nAlcm?)
Co-Cr-Mo PBS Not specified Not specified [4]
Co-Cr-W PBS -114 mV 0.180 [4]
Co-based with N Enhanced pitting
1% NacCl Not specified [3]
Au observed
Co-based with - Enhanced pitting
PBS Not specified [3]

Au

observed

Note: Specific quantitative data for binary Co-Au alloys is limited in the reviewed literature. The

data presented is for Co-based alloys with gold as an additive.
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Figure 2. Workflow for Electrochemical Impedance Spectroscopy (EIS) corrosion analysis.

Electrocatalytic Properties

Co-Au alloys have shown promise as electrocatalysts for various reactions, including the

oxygen reduction reaction (ORR), which is crucial for fuel cells and metal-air batteries.

Oxygen Reduction Reaction (ORR)
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The electrocatalytic activity of Co-Au materials towards the ORR is influenced by the alloy
composition and structure. For instance, Au-Co oxide binary nanoclusters have been
investigated as ORR catalysts. The presence of cobalt oxides in conjunction with gold can
create active sites that facilitate the reduction of oxygen.

Experimental Protocol for Electrocatalytic Activity
Evaluation

The electrocatalytic activity of Co-Au alloys is typically assessed using techniques like cyclic
voltammetry (CV) and rotating disk electrode (RDE) voltammetry.

Cyclic Voltammetry (CV):
» A standard three-electrode cell is employed with the Co-Au alloy as the working electrode.

e The electrolyte is purged with a high-purity gas (e.g., Nz or Oz2) to create an inert or oxygen-
saturated environment.

e The potential is swept between defined limits at a specific scan rate (e.g., 50 mV/s).

e The resulting voltammogram in the presence of the reactant (e.g., Oz) is compared to that in
its absence to identify the catalytic peaks.

Rotating Disk Electrode (RDE) Voltammetry:

The Co-Au catalyst is deposited as a thin film on an RDE.

e Linear sweep voltammetry is performed at different rotation rates in an oxygen-saturated
electrolyte.

e The Koutecky-Levich equation is used to analyze the RDE data to determine the number of
electrons transferred during the ORR and the kinetic current density.

 Tafel plots (logarithm of kinetic current density vs. overpotential) are constructed to
determine the Tafel slope, which provides insights into the reaction mechanism.

Table 3: Electrocatalytic Parameters for ORR on Related Catalysts
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Onset Half-Wave
. . Tafel Slope
Catalyst Electrolyte Potential (V  Potential (V (mVidec) Reference
mV/dec

vs. RHE) vs. RHE)
Co-N-mC 0.1 M KOH 0.94 0.851 45 [2]
NPA-
1004006 - - o e

) Not specified Not specified Not specified Not specified [5]

(NiOx@Pt-
Au)

Note: Direct quantitative ORR data for binary Co-Au alloys is not readily available in the
reviewed literature. The data presented is for related cobalt-based and gold-containing

catalysts to provide context.
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Figure 3. Logical relationship for the analysis of ORR electrocatalytic activity.

Sensing Applications

The unique electronic and catalytic properties of cobalt and gold make their alloys and
composites attractive for the development of electrochemical sensors, particularly for the non-
enzymatic detection of glucose.

Non-Enzymatic Glucose Sensing

Non-enzymatic glucose sensors offer advantages over traditional enzyme-based sensors in
terms of stability, cost, and resistance to environmental factors. Materials based on cobalt
oxides have shown good electrocatalytic activity towards glucose oxidation. When supported
on a conductive and stable material like gold, the sensing performance can be significantly
enhanced.

Experimental Protocol for Glucose Sensing

Amperometry is a common technique used to evaluate the performance of non-enzymatic
glucose sensors.

The Co-Au modified electrode is used as the working electrode in a three-electrode setup.

e The electrolyte is typically a phosphate buffer solution (PBS) at physiological pH.

o A constant potential is applied to the working electrode, and the background current is
allowed to stabilize.

 Aliquots of glucose solution are successively added to the electrolyte while stirring, and the
corresponding changes in current are recorded.

o A calibration curve of current response versus glucose concentration is constructed to
determine the sensitivity, linear range, and limit of detection.

Table 4: Performance of Non-Enzymatic Glucose Sensors Based on Related Materials
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Limit of
Electrode . . .
. Linear Range Sensitivity Detection Reference
Material
(LOD)
2.82 pAmM—1
Pt/Au Nanoalloy 1.39-13.9 mM , 0.482 mM [6]
cm-
_ _ 0.00025-1 MM & 1911.5 yAmM—1
Co-Ni hydroxide 0.127 uM [7]
1-5mM cm~2
CoNiCu Alloy 50-1551 uM & 791 & 322 pA
0.5 uM [8]
Nanotubes 1551-4050 uM mM~1 cm~2
Au-CuO-rGO- - ~10 uM (for high
0.1uM -1 puM Not specified [9]
MWCNTs conc.)

Note: The table provides data for various bimetallic and trimetallic alloys to illustrate the typical
performance of non-enzymatic glucose sensors. Specific data for binary Co-Au alloys is limited.

Conclusion

Cobalt-gold alloys represent a versatile class of materials with tunable electrochemical
properties that are highly dependent on their composition and structure. While their corrosion
resistance may require careful optimization, particularly in multi-component systems, their
electrocatalytic and sensing capabilities show significant promise. The electrodeposition
techniques offer a straightforward route to synthesize these alloys with controlled
characteristics. Further research focusing on the systematic investigation of binary Co-Au
alloys is warranted to fully elucidate their structure-property relationships and unlock their full
potential in applications ranging from energy conversion to biomedical diagnostics. This guide
provides a foundational understanding and detailed experimental protocols to aid researchers
in their exploration of these fascinating materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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